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Compound of Interest

Compound Name: Codeine hydrochloride

CAS No.: 1422-07-7

Cat. No.: B073730

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Codeine, an opiate and prodrug of morphine, is a widely used analgesic, antitussive, and

antidiarrheal agent.[1][2] It is most commonly available as a salt, with codeine hydrochloride
being a prevalent form. This technical guide provides a comprehensive overview of the core

physicochemical properties of Codeine Hydrochloride Dihydrate (C₁₈H₂₂ClNO₃·2H₂O), a

critical aspect for its formulation, development, and quality control.

Chemical and Physical Properties
A summary of the key physicochemical data for codeine hydrochloride dihydrate is presented

in the tables below. This information is essential for understanding the behavior of the molecule

in various pharmaceutical and biological systems.

Table 1: General and Structural Information
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Property Value Source

Chemical Name

(4R,4aR,7S,7aR,12bS)-9-

methoxy-3-methyl-

2,4,4a,7,7a,13-hexahydro-1H-

4,12-methanobenzofuro[3,2-

e]isoquinolin-7-

ol;dihydrate;hydrochloride

[3][4][5]

Molecular Formula C₁₈H₂₆ClNO₅ [3][4][6]

Molecular Weight 371.9 g/mol [3][4]

CAS Number 5916-29-0 [3][5]

Appearance
Colorless to white crystalline

solid or white powder.[7]
PubChem

Crystal Structure

The single crystal structure of

codeine HCl dihydrate has

been reported.[8][9][10]

[8][9][10]

Table 2: Solubility and Dissociation
Property Value Source

Solubility

Water Freely soluble.[11] [11]

Boiling Water
Slightly soluble (for free base).

[12]
[12]

Ethanol
Freely soluble (for

monohydrate).[11]
[11]

Chloroform Soluble (for free base).[12] [12]

Diethyl Ether Insoluble (for free base).[12] [12]

pKa 8.21 (for codeine) [7]
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Table 3: Thermal and Spectroscopic Properties
Property Value Source

Melting Point

Approximately 280 °C with

some decomposition.[6]

Another source reports a

range of 235-237°C.[13]

[6][13]

UV-Vis Spectroscopy

Maximum absorption in water

at 212 nm and 284 nm (for

codeine phosphate).[7] In a

methanol solution of codeine,

a peak is observed at 284.5

nm.[14]

[7][14]

Infrared (IR) Spectroscopy

An IR spectrum is available

from the Coblentz Society

Spectral Collection.[6][7]

[6][7]

Experimental Protocols
Detailed methodologies for determining key physicochemical parameters are outlined below.

These protocols are based on standard pharmaceutical analysis techniques.

Melting Point Determination
The melting point is a crucial indicator of purity.[15]

Methodology:

Sample Preparation: Ensure the codeine hydrochloride dihydrate sample is finely

powdered and thoroughly dried in a desiccator.[16]

Apparatus: A calibrated melting point apparatus is required.[15][16][17] Calibration should be

performed using certified reference standards.[15][16]

Procedure:
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Load a small amount of the powdered sample into a capillary tube to a height of 2.5-3.5

mm.[16]

Place the capillary tube in the heating block of the apparatus.

Set the heating rate to 1 ± 0.5 °C/minute, starting approximately 5°C below the expected

melting point.[16]

Record the temperature at which the substance begins to melt and the temperature at

which it is completely liquid. This range is the melting point.[16][17]

pKa Determination by Potentiometric Titration
The pKa value is essential for predicting the ionization state of the drug at different

physiological pH values.

Methodology:

Apparatus: A calibrated potentiometer with a pH electrode is used.[18]

Reagents:

Standardized 0.1 M sodium hydroxide (NaOH) solution.

Standardized 0.1 M hydrochloric acid (HCl) solution.

Potassium chloride (KCl) solution (0.15 M) to maintain constant ionic strength.[18]

Procedure:

Prepare a solution of codeine hydrochloride dihydrate of a known concentration (e.g., 1

mM).[18]

Adjust the initial pH of the solution to the acidic range (e.g., pH 1.8-2.0) with 0.1 M HCl.

[18]

Titrate the solution with standardized 0.1 M NaOH, adding small increments.

Record the pH after each addition of titrant, allowing the reading to stabilize.
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Continue the titration until the pH reaches the basic range (e.g., pH 12-12.5).[18]

Plot the pH versus the volume of NaOH added. The pKa is determined from the inflection

point of the resulting titration curve.

UV-Visible Spectrophotometry
UV-Vis spectrophotometry is a common technique for the quantitative analysis of codeine.[19]

[20]

Methodology:

Apparatus: A calibrated UV-Visible spectrophotometer.

Solvent: Use a suitable solvent in which the compound is soluble and that is transparent in

the UV region of interest (e.g., water, methanol, or 0.2 N H₂SO₄).[14]

Procedure:

Prepare a stock solution of codeine hydrochloride dihydrate of a known concentration.

Prepare a series of standard solutions of decreasing concentrations by diluting the stock

solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax).

Prepare a solution of the unknown sample in the same solvent.

Measure the absorbance of the unknown sample at the same λmax.

The concentration of the unknown can be determined by comparing its absorbance to a

calibration curve generated from the standard solutions.

Visualizations
Metabolic Activation of Codeine
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Codeine itself has a weak affinity for opioid receptors and functions as a prodrug.[2] Its

analgesic effect is primarily due to its metabolism in the liver to morphine.[2] This metabolic

pathway is a critical aspect of its pharmacology.
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Caption: Metabolic conversion of codeine to its active and inactive metabolites.

Experimental Workflow for Physicochemical
Characterization
The systematic characterization of a pharmaceutical substance like codeine hydrochloride
dihydrate follows a logical workflow to ensure comprehensive data collection.
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Caption: General workflow for the physicochemical characterization of codeine hydrochloride
dihydrate.

Stability and Storage
Codeine and its salts are affected by light and should be stored in airtight containers, protected

from light.[1] The stability of codeine in aqueous solutions can be influenced by pH,
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temperature, and exposure to light, with potential for oxidation and degradation.[21]

Formulations are generally considered to be stable.[1]

Conclusion
This technical guide has summarized the essential physicochemical properties of codeine
hydrochloride dihydrate, providing quantitative data and detailed experimental protocols for

their determination. Understanding these properties is fundamental for the successful

development, formulation, and quality assurance of pharmaceutical products containing this

active ingredient. The provided visualizations offer a clear representation of its metabolic

activation and the workflow for its characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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